Cas no 10034-19-2 (1,3,4,6-Tetra-O-acetyl-2-amino-2-deoxy-a-D-glucopyranose Hydrochloride)

• Product Name: 1,3,4,6-Tetra-O-acetyl-2-amino-2-deoxy-a-D-glucopyranose Hydrochloride
• CAS No: 10034-19-2
• MF: C₁₄H₂₂ClNO₉
• MW: 383.778784275055
• MDL: MFCD00270594
• CID: 892897
• PubChem ID: 57373440
• Update Time: 2025-09-22

1,3,4,6-Tetra-O-acetyl-2-amino-2-deoxy-a-D-glucopyranose Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3,4,6-Tetra-O-acetyl-2-amino-2-deoxy-α-D-glucopyranose Hydrochloride
• LogP
• 1,3,4,6-Tetra-O-acet
• 1,3,4,6-Tetra-O-acetyl-2-amino-2-deoxy-a-D-glucopyranose Hydrochloride
• 1,3,4,6-tetra-O-acetyl-D-glucosamine hydrochloride
• 2-Amino-1,3,4,6-tetra-O-acetyl-2-deoxy-alpha-D-glucopyranose hydrochloride
• 2-AMino-2-deoxy-α-D-glucopyranose 1,3,4,6-Tetraacetate Hydrochloride
• 1,3,4,6-Tetra-O-acetyl-alpha-D-glucosamine hydrochloride
• CS-0120137
• 2-Amino-2-deoxy-?-D-glucopyranose 1,3,4,6-Tetraacetate Hydrochloride;
• (2R,3R,4R,5S,6R)-6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate hydrochloride
• 2-AMINO-2-DEOXY-1,3,4,6-TETRA-O-ACETYL-ALPHA-D-GLUCOPYRANOSE HYDROCHLORIDE
• J-000107
• [(2R,3S,4R,5R,6R)-3,4,6-triacetyloxy-5-aminooxan-2-yl]methyl acetate;hydrochloride
• 1,3,4,6-Tetra-O-acetyl-2-amino-2-deoxy-alpha-D-glucopyranose Hydrochloride
• MFCD00270594
• [(2R,3S,4R,5R,6R)-3,4,6-TRIS(ACETYLOXY)-5-AMINOOXAN-2-YL]METHYL ACETATE HYDROCHLORIDE
• alpha-D-Glucopyranose, 2-amino-2-deoxy-, 1,3,4,6-tetraacetate, hydrochloride (1:1)
• 1,3,4,6-Tetra-O-acetyl-2-amino-2-deoxy-?-D-glucopyranose hydrochloride
• 10034-19-2
• SCHEMBL17509587
• AS-79918
• 1,3,4,6-Tetra-O-acetyl-2-amino-2-deoxy- alpha -D-glucopyranose Hydrochloride

• MDL： MFCD00270594
• Inchi： 1S/C14H21NO9.ClH/c1-6(16)20-5-10-12(21-7(2)17)13(22-8(3)18)11(15)14(24-10)23-9(4)19;/h10-14H,5,15H2,1-4H3;1H/t10-,11-,12-,13-,14+;/m1./s1
• InChI Key： BQLUYAHMYOLHBX-XHNNQSHGSA-N
• SMILES： Cl.O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)N)OC(C)=O

Computed Properties

• Exact Mass: 383.0983090g/mol
• Monoisotopic Mass: 383.0983090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 507
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Melting Point: 182-183 °C (decomposition) (acetic acid )
• PSA: 140.45000
• LogP: 0.53050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives